Cas no 4421-08-3 (4-Hydroxy-3-methoxybenzonitrile)

4-Hydroxy-3-methoxybenzonitrile Properties

Names and Identifiers

• 4-Hydroxy-3-methoxybenzonitrile
• Vanillonitrile
• AKOS B004154
• VANILO NITRILE
• 3-Methoxy-4-Hydroxybenzonitrile
• 3-Methoxy-4-Hydroxybenzonitril
• 4-Hydroxy-3-Methoxybenzonitile
• 3-Methoxy-4-Hydroxybenzonitrle
• m-Anisonitrile, 4-hydroxy-
• 4-hydroxy-3-methoxy-benzonitrile
• QJRWLNLUIAJTAD-UHFFFAOYSA-N
• 4-hydroxy-3-methoxybenzenecarbonitrile
• PubChem13112
• 2-methoxy-4-cyanophenol
• 4-cyano-2-methoxyphenol
• 5-cyano-2-hydroxyanisole
• 2-methoxy-4-cyano-phenol
• 4-Hydroxy-meta-anisonitrile
• 3-Methoxy-4-hydroxy-benzonitrile
• Benzonitril
• EN300-07946
• J-200068
• AS-15906
• SCHEMBL459931
• NS00031402
• NSC-158285
• NSC158285
• Z56963393
• AKOS000304372
• 4421-08-3
• F0001-1204
• H0620
• MFCD00001820
• DTXSID20196070
• InChI=1/C8H7NO2/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,10H,1H
• NSC 158285
• 4-Hydroxy-3-methoxybenzonitrile, 98%
• CCG-302543
• CS-0046224
• N-CYCLOPROPYL-N-ETHYLTHIOUREA
• EINECS 224-589-0
• FT-0618641
• STK346864
• BBL036404
• +Expand

• MDL： MFCD00001820
• InChIKey： QJRWLNLUIAJTAD-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO2/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,10H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C#N)C([H])=C([H])C=1O[H]

Computed Properties

• Exact Mass: 149.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.048
• Heavy Atom Count: 11
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 53.2

Experimental Properties

• LogP: 1.27248
• PSA: 53.25000
• Refractive Index: 1.5320 (estimate)
• Boiling Point: 270.21°C (rough estimate)
• Melting Point: 86.0 to 89.0 deg-C
• Flash Point: 130.1°C
• Color/Form: Beige crystalline powder
• Solubility: Uncertain
• Density: 1.2517 (rough estimate)

4-Hydroxy-3-methoxybenzonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

4-Hydroxy-3-methoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides